Cas no 1934914-23-4 (3-(3-chloropyridin-4-yl)-2-oxopropanoic acid)

• Product Name: 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid
• CAS No: 1934914-23-4
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 6051773
• PubChem ID: 130989274
• Update Time: 2025-06-08

3-(3-chloropyridin-4-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid
• 1934914-23-4
• EN300-1975213

• Inchi： 1S/C8H6ClNO3/c9-6-4-10-2-1-5(6)3-7(11)8(12)13/h1-2,4H,3H2,(H,12,13)
• InChI Key： QYBCTEFASQWRJW-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid

3-(3-Chloropyridin-4-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid, identified by the CAS number 1934914-23-4, is a notable organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and material science. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The chemical structure of 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid consists of a pyridine ring substituted with a chlorine atom at the 3-position and an acetic acid group at the 4-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it versatile for various chemical reactions. The pyridine ring is a key structural element, contributing to the compound's stability and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific biological pathways.

One of the most promising applications of 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including antibiotics and anti-inflammatory agents. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory responses. This finding underscores its potential role in developing novel therapeutic agents.

The synthesis of 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid typically involves multi-step reactions, often starting from chloropyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. Such green chemistry approaches are increasingly favored in modern pharmaceutical manufacturing to reduce environmental impact.

In addition to its pharmaceutical applications, 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid has shown promise in agrochemicals. Studies have indicated that certain derivatives of this compound possess effective pest-repellent properties, making them potential candidates for developing eco-friendly pesticides. This application aligns with the growing demand for sustainable agricultural practices that minimize harm to the environment.

The pharmacokinetic properties of 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid have also been a focus of recent research. Preclinical studies suggest that this compound exhibits favorable absorption and distribution characteristics, which are critical for its potential use as an oral medication. However, further investigations are required to fully understand its metabolism and excretion profiles before it can be considered for clinical trials.

In conclusion, 3-(3-chloropyridin-4-yl)-2-oxopropanoic acid, CAS No. 1934914-23-4, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and promising biological activities make it a valuable asset for researchers and developers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.